Cas no 2229297-39-4 (tert-butyl N-(4-amino-1,2-oxazol-5-yl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(4-amino-1,2-oxazol-5-yl)(phenyl)methylcarbamate
• CAS No: 2229297-39-4
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 6561449
• PubChem ID: 165701919
• Update Time: 2025-07-02

tert-butyl N-(4-amino-1,2-oxazol-5-yl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-amino-1,2-oxazol-5-yl)(phenyl)methylcarbamate
• tert-butyl N-[(4-amino-1,2-oxazol-5-yl)(phenyl)methyl]carbamate
• EN300-1873120
• 2229297-39-4

• Inchi： 1S/C15H19N3O3/c1-15(2,3)20-14(19)18-12(10-7-5-4-6-8-10)13-11(16)9-17-21-13/h4-9,12H,16H2,1-3H3,(H,18,19)
• InChI Key： BVJGPNJTNRQHBQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=C(C=NO1)N)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-(4-amino-1,2-oxazol-5-yl)(phenyl)methylcarbamate

Professional Introduction to Compound with CAS No. 2229297-39-4 and Product Name: Tert-butyl N-(4-amino-1,2-oxazol-5-yl)(phenyl)methylcarbamate

The compound with CAS No. 2229297-39-4 and the product name Tert-butyl N-(4-amino-1,2-oxazol-5-yl)(phenyl)methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structure of this compound incorporates several key functional groups, including a tert-butyl carbamate moiety, a phenyl ring, and an 1,2-oxazole scaffold, which collectively contribute to its unique chemical and biological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds as pharmacophores. The 1,2-oxazole ring is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The incorporation of an amino group at the 4-position of the oxazole ring further enhances the compound's potential as a building block for more complex drug candidates. This modification allows for further functionalization and diversification of the molecular framework, enabling the exploration of new chemical space.

The tert-butyl carbamate group is another critical feature of this compound. Carbamate derivatives are well-known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The tert-butyl substituent provides steric hindrance, which can be advantageous in modulating binding affinity and selectivity when interacting with biological targets. This structural feature is particularly relevant in the context of designing molecules that exhibit high specificity for their intended receptors or enzymes.

The phenyl ring present in the compound also plays a crucial role in determining its overall properties. Phenyl derivatives are ubiquitous in pharmaceuticals due to their ability to enhance lipophilicity and improve oral bioavailability. Additionally, the phenyl ring can participate in various non-covalent interactions with biological targets, such as π-stacking interactions, which are essential for achieving optimal binding affinity. The combination of these structural elements—tert-butyl carbamate, phenyl, and 1,2-oxazole—makes this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The 1,2-oxazole scaffold has been extensively studied for its role in modulating biological pathways associated with inflammation, infection, and cancer. For instance, oxazole derivatives have shown promising activity against certain viral infections by inhibiting key enzymes involved in viral replication. Similarly, these compounds have demonstrated potential in treating bacterial infections by targeting essential bacterial enzymes or metabolic pathways.

The amino group at the 4-position of the oxazole ring is particularly noteworthy because it can be further functionalized to introduce additional pharmacological properties. For example, this amino group can be used to link other pharmacophores or to form salt forms that improve solubility and stability. Such modifications are often necessary to optimize drug-like properties such as solubility, permeability, and metabolic stability (ADME properties). The flexibility offered by this structural motif allows chemists to explore a wide range of molecular architectures.

The tert-butyl carbamate moiety is also significant from a synthetic perspective. It serves as a versatile handle for introducing additional functional groups or for facilitating purification processes. Carbamate derivatives are known to be stable under various reaction conditions, making them suitable for multi-step synthetic routes. Furthermore, the tert-butyl group can be removed under specific conditions if needed, allowing for further derivatization or modification of the core structure.

Current research trends indicate that there is considerable interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). The unique structural features of this compound make it a potential candidate for designing PPI inhibitors. PPIs are involved in numerous cellular processes and are often considered attractive drug targets due to their critical roles in disease mechanisms. By leveraging the combined effects of the tert-butyl carbamate, phenyl, and 1,2-oxazole moieties, it may be possible to develop molecules that selectively disrupt specific PPIs relevant to diseases such as cancer or neurodegenerative disorders.

Another area of interest is the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The ability of this compound to interact with kinase enzymes could be exploited to develop novel therapeutic agents. The presence of both polar (amino group) and non-polar (phenyl ring) regions makes it well-suited for binding to hydrophobic pockets within kinase active sites or allosteric sites on these enzymes.

In conclusion,Tert-butyl N-(4-amino-1,2-oxazol-5-yl)(phenyl)methylcarbamate represents a structurally interesting molecule with significant potential in pharmaceutical research. Its combination of key functional groups—tert-butyl carbamate, phenyl, and 1,2-oxazole—makes it a versatile scaffold for developing novel drug candidates targeting various diseases. Recent advances in medicinal chemistry emphasize the importance of exploring such heterocyclic compounds further to discover new treatments that address unmet medical needs effectively.